Cas no 1361811-70-2 (3-(Aminomethyl)-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-methanol)

• Product Name: 3-(Aminomethyl)-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-methanol
• CAS No: 1361811-70-2
• MF: C₉H₉F₅N₂O
• MW: 256.172579526901
• CID: 4932725
• Update Time: 2025-11-06

3-(Aminomethyl)-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-methanol

• Inchi： 1S/C9H9F5N2O/c10-8(11)7-4(1-15)6(3-17)16-2-5(7)9(12,13)14/h2,8,17H,1,3,15H2
• InChI Key： XSIITTWUQILSAC-UHFFFAOYSA-N
• SMILES： FC(C1C(C(F)(F)F)=CN=C(CO)C=1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 248
• XLogP3: 0.4
• Topological Polar Surface Area: 59.1

Additional information on 3-(Aminomethyl)-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-methanol

Comprehensive Overview of 3-(Aminomethyl)-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-methanol (CAS No. 1361811-70-2)

The compound 3-(Aminomethyl)-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-methanol (CAS No. 1361811-70-2) is a highly specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the aminomethyl, difluoromethyl, and trifluoromethyl groups, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

In recent years, the demand for fluorinated pyridine derivatives like 3-(Aminomethyl)-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-methanol has surged, driven by their enhanced metabolic stability and bioavailability. These properties are critical in the design of next-generation therapeutics, aligning with current trends in precision medicine and targeted drug delivery. The compound's CAS No. 1361811-70-2 is frequently searched in academic and industrial databases, reflecting its growing importance in synthetic chemistry.

One of the key advantages of this compound lies in its versatility. The presence of multiple functional groups allows for diverse chemical modifications, enabling researchers to tailor its properties for specific applications. For instance, the aminomethyl group can be used to introduce additional pharmacophores, while the difluoromethyl and trifluoromethyl groups contribute to the compound's lipophilicity and electronic effects. Such characteristics are highly sought after in the development of agrochemicals and pharmaceuticals.

The synthesis of 3-(Aminomethyl)-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-methanol involves multi-step organic reactions, often requiring advanced techniques such as palladium-catalyzed cross-coupling or nucleophilic aromatic substitution. These methods are well-documented in recent literature, making the compound accessible to researchers with expertise in synthetic organic chemistry. Its CAS No. 1361811-70-2 is often referenced in patents and research papers, underscoring its relevance in cutting-edge scientific investigations.

From an environmental perspective, the compound's fluorinated groups raise questions about its biodegradability and ecological impact. However, ongoing studies aim to address these concerns by exploring greener synthetic routes and evaluating its environmental fate. This aligns with the broader industry focus on sustainable chemistry and the reduction of hazardous waste.

In conclusion, 3-(Aminomethyl)-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-2-methanol (CAS No. 1361811-70-2) represents a promising candidate for various applications in medicinal and agrochemical research. Its unique structural features, combined with the growing interest in fluorinated compounds, position it as a valuable tool for scientists exploring new frontiers in chemical synthesis and drug development. As research progresses, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in modern science.